Cas no 681457-46-5 (1-O-Acetyl britannilactone)

• Product Name: 1-O-Acetyl britannilactone
• CAS No: 681457-46-5
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• CID: 834908
• PubChem ID: 102004923
• Update Time: 2025-07-13

1-O-Acetyl britannilactone Chemical and Physical Properties

Names and Identifiers

• 1-O-acetyl Britannilactone
• 1-O-acetyl Britannilactone;
• Britannilactone 1-O-acetate;
• Inulicin
• Britannilactone 1-O-acetate
• 1-O-Acetylbritannilactone
• 4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate
• AC-35049
• CID 102004923
• FS-6933
• AKOS037514916
• 681457-46-5
• 1-O-Acetyl britannilactone

• Inchi： 1S/C17H24O5/c1-9(6-5-7-21-12(4)18)14-10(2)8-13-15(16(14)19)11(3)17(20)22-13/h9,13,15-16,19H,3,5-8H2,1-2,4H3/t9?,13-,15-,16+/m1/s1
• InChI Key： QKUFZFLZBUSEHN-MCJOIMHTSA-N
• SMILES： O1C(C(=C)[C@H]2[C@H](C(C(C)CCCOC(C)=O)=C(C)C[C@@H]12)O)=O

Computed Properties

• Exact Mass: 308.16237386 g/mol
• Monoisotopic Mass: 308.16237386 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• Molecular Weight: 308.4
• XLogP3: 1.3

Experimental Properties

• Color/Form: Cryst.
• Density: 1.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones
• Sesquiterpenoids

Additional information on 1-O-Acetyl britannilactone

1-O-Acetyl Britannilactone (CAS No. 681457-46-5): A Comprehensive Overview

1-O-Acetyl britannilactone (CAS No. 681457-46-5) is a naturally occurring sesquiterpene lactone that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, derived from the plant Britania vulgaris, exhibits a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique chemical structure and diverse biological activities of 1-O-acetyl britannilactone make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 1-O-acetyl britannilactone is characterized by a sesquiterpene lactone backbone with an acetyl group attached to the C-1 position. This structural feature contributes to its stability and bioavailability, making it an attractive target for pharmaceutical research. Recent studies have focused on elucidating the mechanisms underlying its biological activities, providing valuable insights into its potential therapeutic applications.

In the realm of anti-inflammatory research, 1-O-acetyl britannilactone has shown significant promise. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation. These findings suggest that 1-O-acetyl britannilactone could be a valuable component in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer properties of 1-O-acetyl britannilactone have also been extensively investigated. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistically, 1-O-acetyl britannilactone has been found to target multiple signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings highlight its potential as a novel anticancer agent with broad-spectrum activity.

In addition to its anti-inflammatory and anti-cancer effects, 1-O-acetyl britannilactone has also been studied for its neuroprotective properties. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and neurotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms by which 1-O-acetyl britannilactone exerts its neuroprotective effects are still under investigation, but they are believed to involve the modulation of oxidative stress pathways and the enhancement of neurotrophic factor expression.

The pharmacokinetic properties of 1-O-acetyl britannilactone have also been explored to optimize its therapeutic potential. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for developing it into an effective drug candidate. However, further research is needed to fully understand its metabolism and potential drug interactions.

In conclusion, 1-O-acetyl britannilactone (CAS No. 681457-46-5) is a multifaceted compound with a wide range of biological activities that make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as an important molecule in the field of medicinal chemistry and pharmacology.